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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036 Get Quote

Essential Safety and Handling Guide for Antiblaze
100
This guide provides immediate, essential safety and logistical information for handling

Antiblaze 100, a chlorinated organophosphorus flame retardant. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
Antiblaze 100 is classified with the following hazards:

H303: May be harmful if swallowed[1]

H332: Harmful if inhaled[1]

H315: Causes skin irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory.

1.1. Hand Protection
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Gloves resistant to chemical permeation are required.[2] While specific breakthrough data for

Antiblaze 100 is not available, general resistance for organophosphorus compounds and

chlorinated solvents should be considered.

Glove Material Resistance Rating Notes

Butyl Rubber Excellent
Recommended for prolonged

contact.

Viton™ Excellent
Recommended for prolonged

contact.

Nitrile Rubber Good to Excellent
Suitable for splash protection

and short-duration tasks.

Neoprene Good
Provides good resistance to a

range of chemicals.

Natural Rubber (Latex) Poor to Fair
Not recommended for handling

Antiblaze 100.

Note: Always inspect gloves for signs of degradation or perforation before and during use.

Change gloves immediately if they become contaminated.

1.2. Eye and Face Protection

Tightly fitting safety goggles are the minimum requirement.[2] A full-face shield or a full-

facepiece respirator is recommended when there is a risk of splashing.

1.3. Respiratory Protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If

ventilation is insufficient or if there is a risk of aerosol generation, respiratory protection is

necessary.
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Task/Scenario Minimum Respiratory Protection

Handling small quantities in a fume hood No respirator required

Handling outside of a fume hood or with

potential for aerosolization

Half-mask or full-facepiece respirator with

organic vapor cartridges and P100 particulate

filters.

Spill cleanup
Full-facepiece respirator with organic vapor

cartridges and P100 particulate filters.

Note: A full-facepiece respirator also provides eye and face protection. All respirator users must

be fit-tested and trained in accordance with their institution's respiratory protection program.

1.4. Protective Clothing

A lab coat or chemical-resistant apron should be worn. For larger quantities or tasks with a high

risk of splashing, chemical-resistant coveralls are recommended.

Safe Handling and Storage
Handling: Avoid direct contact with skin and eyes. Prevent the formation of mists or aerosols.

Use only in a well-ventilated area, such as a chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
3.1. Small Spill Cleanup (manageable by trained personnel)

Evacuate and Secure: Alert others in the area and restrict access. Ensure adequate

ventilation.

Don PPE: At a minimum, wear a full-facepiece respirator with organic vapor/particulate

cartridges, chemical-resistant gloves (butyl or viton), and a lab coat or apron.

Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite,

sand, or commercial sorbent pads.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://enhs.uark.edu/_resources/documents/spill-cleanup-quick-reference.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Waste: Carefully scoop the absorbed material into a labeled, sealable waste

container.

Decontaminate: Clean the spill area with soap and water.

Dispose: Treat all contaminated materials (absorbent, PPE, etc.) as hazardous waste.

3.2. Large Spill

In the event of a large spill, evacuate the area immediately and contact your institution's

emergency response team.

3.3. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing Antiblaze 100, including contaminated PPE and spill cleanup materials,

must be disposed of as hazardous waste.

4.1. Waste Collection

Collect liquid waste in a designated, labeled, and sealed container.

Collect solid waste (contaminated gloves, absorbent materials, etc.) in a separate, labeled,

and sealed container.
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4.2. Disposal Method

The recommended disposal method for organophosphorus flame retardants is incineration in a

licensed hazardous waste facility equipped with an afterburner and scrubber to neutralize

harmful combustion byproducts.[1] Do not dispose of Antiblaze 100 down the drain or in

regular trash.
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PPE Selection Workflow for Handling Antiblaze 100

Hazard Assessment

Decision Points

Final PPE Ensemble

Start: Handling Antiblaze 100

Assess Task:
- Quantity

- Potential for Splash/Aerosol
- Ventilation

Splash Risk? Aerosol Risk or
Poor Ventilation?

Hand Protection:
Butyl or Viton Gloves

Eye Protection:
Safety Goggles (minimum)

Full-Face Shield (splash risk)

Enhanced PPE:
Full-Face Shield,

Gloves, Apron

Respiratory Protection:
Fume Hood (preferred)
Respirator (if needed)

Full Protection:
Full-Face Respirator,

Gloves, Coveralls

Protective Clothing:
Lab Coat or Apron

Yes No Yes

Standard PPE:
Goggles, Gloves,

Lab Coat

No

Click to download full resolution via product page

Caption: PPE selection workflow for Antiblaze 100.
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Disposal Workflow for Antiblaze 100 Waste

Waste Generation

Waste Collection & Segregation

Interim Storage

Final Disposal

Liquid Antiblaze 100
and Contaminated Solvents

Collect in a labeled,
sealed, chemical-resistant

liquid waste container.

Contaminated PPE
(gloves, wipes, etc.)

Collect in a labeled,
sealed, plastic bag or container.

Spill Cleanup Debris

Store in designated
Hazardous Waste

Accumulation Area.

Arrange for pickup by
licensed hazardous
waste contractor.

Dispose via high-temperature
incineration with

scrubber and afterburner.

Click to download full resolution via product page

Caption: Disposal workflow for Antiblaze 100 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glovesbyweb.com [glovesbyweb.com]

2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

3. enhs.uark.edu [enhs.uark.edu]

To cite this document: BenchChem. [Personal protective equipment for handling Antiblaze
100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136036#personal-protective-equipment-for-handling-
antiblaze-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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